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Cat. No.: B1322773

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Boc-3-methoxyazetidine (tert-butyl 3-methoxyazetidine-1-carboxylate) is a heterocyclic
organic compound that serves as a valuable building block in medicinal chemistry and drug
discovery. Its rigid four-membered azetidine core, combined with the protective tert-
butyloxycarbonyl (Boc) group and the methoxy functional group, makes it a versatile scaffold
for the synthesis of more complex molecules with potential therapeutic applications. This
technical guide provides a comprehensive overview of the known physicochemical properties
of 1-Boc-3-methoxyazetidine, details relevant experimental protocols, and explores its role as a
structural motif in compounds targeting significant signaling pathways.

Core Physicochemical Properties

Quantitative data for 1-Boc-3-methoxyazetidine is limited, with some properties currently
available only as computational predictions. The following tables summarize the available data.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1322773?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
CAS Number 429669-07-8 Chemical Abstracts Service
Molecular Formula CoH17NOs
Molecular Weight 187.24 g/mol Biosynth[1]
Appearance Colorless oil
Property Value Type Source
N , 358.8 + 42.0 °C at 760 _
Boiling Point Predicted Chem-Space[2]
mmHg
Density 1.06 + 0.1 g/cm3 Predicted ChemBK[3]
Melting Point Not available
No experimental data
available. Likely
soluble in common
Solubility organic solvents such Inferred

as methanol, ethanol,
DMSO, and ethyl
acetate.

Spectroscopic Data

The identity of 1-Boc-3-methoxyazetidine can be confirmed by its 1H NMR spectrum.

Technique

Data

1H NMR

Spectrum available

ChemicalBook[4]

Role in Drug Discovery and Signaling Pathways

While 1-Boc-3-methoxyazetidine is primarily a synthetic intermediate, the azetidine scaffold it

contains is a key feature in a variety of pharmacologically active compounds.[5][6][7] Notably,
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azetidine derivatives have been identified as potent inhibitors of the Signal Transducer and
Activator of Transcription 3 (STAT3) signaling pathway.[8][9][10][11] The STAT3 pathway is a
critical mediator of gene expression involved in cell proliferation, survival, and differentiation,
and its aberrant activation is a hallmark of many cancers.

The following diagram illustrates the general role of azetidine-containing compounds in the
inhibition of the STAT3 signaling pathway.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9867837/
https://escholarship.org/uc/item/2c31h6hf
https://pubs.acs.org/doi/10.1021/acs.jmedchem.0c01705
https://pmc.ncbi.nlm.nih.gov/articles/PMC7816766/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Role of Azetidine Derivatives in STAT3 Pathway Inhibition
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Caption: Inhibition of the STAT3 signaling pathway by azetidine-based compounds.
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Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of new
chemical entities are crucial for their characterization. Below are generalized methods for
determining boiling point and solubility.

Determination of Boiling Point (Micro Method)

This method is suitable for small quantities of a liquid sample.

Apparatus:

Thiele tube or melting point apparatus

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Procedure:

A small amount of the liquid sample (a few drops) is placed into the small test tube.

e The capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is placed in the Thiele tube containing the heating oil.

e The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

e The heat is carefully adjusted to maintain a steady stream of bubbles.
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e The heat is then removed, and the liquid is allowed to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.

Determination of Solubility (Shake-Flask Method)

This is a standard method for determining the equilibrium solubility of a compound in a specific
solvent.

Apparatus:

e Analytical balance

 Vials with screw caps

e Shaker or vortex mixer

e Centrifuge

e HPLC or UV-Vis spectrophotometer
e Volumetric flasks and pipettes

Procedure:

An excess amount of the solid compound is added to a vial containing a known volume of
the solvent of interest (e.g., water, buffer, organic solvent).

e The vial is sealed and agitated at a constant temperature for a prolonged period (e.g., 24-48
hours) to ensure equilibrium is reached.

 After agitation, the suspension is allowed to stand to allow the undissolved solid to settle.

o Asample of the supernatant is carefully removed and clarified by centrifugation or filtration to
remove any undissolved particles.

e The concentration of the dissolved compound in the clear supernatant is then determined
using a suitable analytical method, such as HPLC or UV-Vis spectrophotometry, against a
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standard curve of known concentrations.

o The determined concentration represents the solubility of the compound in that solvent at
that temperature.

Conclusion

1-Boc-3-methoxyazetidine is a key synthetic intermediate whose rigid azetidine core is of
significant interest in modern drug design, particularly for the development of inhibitors of
critical signaling pathways such as STAT3. While comprehensive experimental data on its
physicochemical properties are not yet widely available, this guide provides the most current
information and outlines standard methodologies for its characterization. Further research into
the experimental determination of its properties will be beneficial for its broader application in
the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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